4-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carbonyl chloride

• CAS RN: 649727-17-3
• Molecular Formula: C15H11ClN2O
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 4-methyl-1-quinolin-4-ylpyrrole-3-carbonyl chloride
• InChI: InChI=1S/C15H11ClN2O/c1-10-8-18(9-12(10)15(16)19)14-6-7-17-13-5-3-2-4-11(13)14/h2-9H,1H3
• InChI Key: YRZNOGKGXLDXKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=C1C(=O)Cl)C2=CC=NC3=CC=CC=C32

Description

4-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carbonyl chloride is a useful research compound. Its molecular formula is C15H11ClN2O and its molecular weight is 270.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carbonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carbonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

10 mL (137 mmol) of sulphinyl chloride are added at a temperature in the region of 20° C. under an argon atmosphere to 1 g (3.97 mmol) of 3-carboxy-4-methyl-1-(quinol-4-yl)-1H-pyrrole dissolved in 20 mL of chloroform. After stirring at the reflux point of the solvent for 1 hour, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa). The residue is dissolved in 20 mL of chloroform and then brought back to dryness to give 1.07 g (3.97 mmol) of 3-chlorocarbonyl-4-methyl-1-(quinol-4-yl)-1H-pyrrole in the form of a beige-coloured solid which is used directly in the following step.